Cas no 139211-32-8 (1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester)
![1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester structure](https://www.kuujia.com/scimg/cas/139211-32-8x500.png)
139211-32-8 structure
Product name:1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester
CAS No:139211-32-8
MF:C17H20N2O8
MW:380.349305152893
CID:1263094
1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester
- 1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl 1-[(4-nitrophenyl)methyl] ester
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- Inchi: 1S/C17H20N2O8/c1-10-15(27-11(2)20)8-14(16(21)25-3)18(10)17(22)26-9-12-4-6-13(7-5-12)19(23)24/h4-7,10,14-15H,8-9H2,1-3H3
- InChI Key: HLIWRNDTKOKSHF-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=C([N+]([O-])=O)C=C2)=O)C(C)C(OC(C)=O)CC1C(OC)=O
Computed Properties
- Exact Mass: 380.122
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 506.7±50.0 °C(Predicted)
- PSA: 125.28
- pka: -5.07±0.70(Predicted)
1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester Related Literature
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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